Cas no 1261950-26-8 (2-Formyl-6-(4-methoxy-2-methylphenyl)phenol)

• Product Name: 2-Formyl-6-(4-methoxy-2-methylphenyl)phenol
• CAS No: 1261950-26-8
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD18314714
• CID: 2765515
• PubChem ID: 53220416
• Update Time: 2025-10-19

2-Formyl-6-(4-methoxy-2-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• MFCD18314714
• DTXSID10685160
• 2-Hydroxy-4'-methoxy-2'-methyl[1,1'-biphenyl]-3-carbaldehyde
• 2-FORMYL-6-(4-METHOXY-2-METHYLPHENYL)PHENOL
• 1261950-26-8
• 2-Formyl-6-(4-methoxy-2-methylphenyl)phenol, 95%
• 2-Formyl-6-(4-methoxy-2-methylphenyl)phenol

• MDL： MFCD18314714
• Inchi： 1S/C15H14O3/c1-10-8-12(18-2)6-7-13(10)14-5-3-4-11(9-16)15(14)17/h3-9,17H,1-2H3
• InChI Key： BHIWGBOWBJKCNK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C)C=1)C1C=CC=C(C=O)C=1O

Computed Properties

• Exact Mass: 242.094294304Da
• Monoisotopic Mass: 242.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-Formyl-6-(4-methoxy-2-methylphenyl)phenol

Introduction to 2-Formyl-6-(4-methoxy-2-methylphenyl)phenol (CAS No. 1261950-26-8)

2-Formyl-6-(4-methoxy-2-methylphenyl)phenol, also known by its CAS number 1261950-26-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a formyl group and a substituted phenyl ring. The presence of these functional groups imparts specific chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of 2-Formyl-6-(4-methoxy-2-methylphenyl)phenol is C₁₅H₁₄O₃, and its molecular weight is approximately 242.27 g/mol. The compound's structure consists of a phenol moiety with a formyl group at the 2-position and a 4-methoxy-2-methylphenyl substituent at the 6-position. This arrangement of functional groups provides a balance of hydrophilic and hydrophobic properties, making it suitable for various applications in drug discovery and development.

In recent years, 2-Formyl-6-(4-methoxy-2-methylphenyl)phenol has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as an intermediate in the synthesis of compounds with anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its anti-inflammatory properties, 2-Formyl-6-(4-methoxy-2-methylphenyl)phenol has also shown promise in cancer research. A 2020 study in the European Journal of Medicinal Chemistry demonstrated that certain derivatives of this compound could selectively induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to the compound's ability to disrupt key signaling pathways involved in cell proliferation and survival.

The synthetic versatility of 2-Formyl-6-(4-methoxy-2-methylphenyl)phenol has also made it an attractive target for chemists working on the development of new drug candidates. Its formyl group can be readily modified through various chemical reactions, such as reduction to an alcohol or conversion to an amine, which can significantly alter the biological activity and pharmacokinetic properties of the resulting compounds. This flexibility allows researchers to fine-tune the compound's properties to meet specific therapeutic needs.

In addition to its potential as a therapeutic agent, 2-Formyl-6-(4-methoxy-2-methylphenyl)phenol has been explored for its use in diagnostic imaging. A recent study published in Chemical Communications highlighted the use of this compound as a precursor for developing near-infrared (NIR) fluorescent probes. These probes have shown high sensitivity and selectivity for detecting specific biomarkers, making them valuable tools in early disease diagnosis and monitoring treatment efficacy.

The safety profile of 2-Formyl-6-(4-methoxy-2-methylphenyl)phenol is another important aspect that has been extensively evaluated. Preclinical studies have indicated that this compound exhibits low toxicity at therapeutic concentrations, which is crucial for its potential use in clinical settings. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 2-Formyl-6-(4-methoxy-2-methylphenyl)phenol (CAS No. 1261950-26-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and synthetic versatility make it an attractive target for developing new drugs with improved therapeutic profiles. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.